Cas no 338975-60-3 (4-{[(2-chlorophenyl)amino]methylidene}-3-phenyl-4,5-dihydro-1H-pyrazol-5-one)

4-{[(2-chlorophenyl)amino]methylidene}-3-phenyl-4,5-dihydro-1H-pyrazol-5-one structure
338975-60-3 structure
Product Name:4-{[(2-chlorophenyl)amino]methylidene}-3-phenyl-4,5-dihydro-1H-pyrazol-5-one
CAS No:338975-60-3
MF:C16H12ClN3O
MW:297.738982200623
CID:5717175
PubChem ID:3707474
Update Time:2023-10-15

4-{[(2-chlorophenyl)amino]methylidene}-3-phenyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 4-[(2-chloroanilino)methylene]-5-phenyl-2,4-dihydro-3H-pyrazol-3-one
    • 338975-60-3
    • AKOS005102501
    • CHEMBL3189423
    • MFCD00138346
    • 4-[(2-chlorophenyl)iminomethyl]-5-phenyl-1,2-dihydropyrazol-3-one
    • 1164454-75-4
    • MLS000327908
    • SMR000168431
    • 4-{[(2-chlorophenyl)amino]methylidene}-3-phenyl-4,5-dihydro-1H-pyrazol-5-one
    • HMS2364K11
    • 9B-112
    • Inchi: 1S/C16H12ClN3O/c17-13-8-4-5-9-14(13)18-10-12-15(19-20-16(12)21)11-6-2-1-3-7-11/h1-10H,(H2,19,20,21)/b18-10+
    • InChI Key: VAOQEZNPDSDGCI-VCHYOVAHSA-N
    • SMILES: ClC1C=CC=CC=1/N=C/C1C(NNC=1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 297.0668897g/mol
  • Monoisotopic Mass: 297.0668897g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 53.5Ų
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